Cas no 1323568-50-8 (2-3-(4-methylphenyl)-2-oxoimidazolidin-1-yl-N-(2-oxothiolan-3-yl)acetamide)

• Product Name: 2-3-(4-methylphenyl)-2-oxoimidazolidin-1-yl-N-(2-oxothiolan-3-yl)acetamide
• CAS No: 1323568-50-8
• MF: C₁₆H₁₉N₃O₃S
• MW: 333.40536236763
• CID: 5914878
• PubChem ID: 49707493
• Update Time: 2025-11-01

2-3-(4-methylphenyl)-2-oxoimidazolidin-1-yl-N-(2-oxothiolan-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(4-methylphenyl)-2-oxoimidazolidin-1-yl-N-(2-oxothiolan-3-yl)acetamide
• 2-[3-(4-methylphenyl)-2-oxoimidazolidin-1-yl]-N-(2-oxothiolan-3-yl)acetamide
• VU0520483-1
• 2-(2-oxo-3-(p-tolyl)imidazolidin-1-yl)-N-(2-oxotetrahydrothiophen-3-yl)acetamide
• AKOS024518556
• 1323568-50-8
• F5788-0614

• Inchi： 1S/C16H19N3O3S/c1-11-2-4-12(5-3-11)19-8-7-18(16(19)22)10-14(20)17-13-6-9-23-15(13)21/h2-5,13H,6-10H2,1H3,(H,17,20)
• InChI Key： RGYSPBRROHRQSE-UHFFFAOYSA-N
• SMILES： C(NC1CCSC1=O)(=O)CN1C(=O)N(C2=CC=C(C)C=C2)CC1

Computed Properties

• Exact Mass: 333.11471265g/mol
• Monoisotopic Mass: 333.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 95Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-3-(4-methylphenyl)-2-oxoimidazolidin-1-yl-N-(2-oxothiolan-3-yl)acetamide

Introduction to Compound with CAS No. 1323568-50-8 and Product Name: 2-3-(4-methylphenyl)-2-oxoimidazolidin-1-yl-N-(2-oxothiolan-3-yl)acetamide

The compound with the CAS number 1323568-50-8 and the product name 2-3-(4-methylphenyl)-2-oxoimidazolidin-1-yl-N-(2-oxothiolan-3-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this compound incorporates several key functional groups, including an imidazolidinone ring and a thiolane moiety, which contribute to its unique chemical properties and biological activities.

Recent research in the domain of medicinal chemistry has highlighted the importance of multifunctional scaffolds in the development of novel therapeutic agents. The 2-3-(4-methylphenyl)-2-oxoimidazolidin-1-yl-N-(2-oxothiolan-3-yl)acetamide structure exemplifies this trend by integrating multiple pharmacophoric elements into a single molecular entity. The presence of the 4-methylphenyl group provides a hydrophobic anchor that can interact with lipid rafts and membrane proteins, while the 2-oxoimidazolidinone core offers a scaffold for further derivatization to enhance binding affinity and selectivity.

In particular, the thiolan moiety in this compound has been identified as a critical component for its biological activity. Thiolanes are known for their stability and ability to undergo various chemical transformations, making them valuable in drug design. The N-(2-oxothiolan-3-yl)acetamide part of the molecule introduces a polar region that can engage in hydrogen bonding interactions, further modulating its pharmacological profile. These structural features collectively contribute to the compound's potential as an inhibitor of various enzymatic targets involved in inflammatory and metabolic pathways.

Current studies have demonstrated that derivatives of imidazolidinones exhibit promising effects in modulating immune responses and reducing oxidative stress. The 2-3-(4-methylphenyl)-2-oxoimidazolidin-1-yl-N-(2-oxothiolan-3-yl)acetamide compound has been investigated for its potential role in inhibiting key enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase), which are pivotal in the production of pro-inflammatory mediators. Preliminary in vitro assays have shown that this compound can significantly reduce the synthesis of prostaglandins and leukotrienes, suggesting its utility in treating conditions associated with chronic inflammation.

The integration of the 4-methylphenyl group into the molecular structure also enhances its solubility and bioavailability, which are critical factors for drug efficacy. This feature is particularly relevant in formulations designed for oral administration, where poor solubility can limit therapeutic outcomes. Additionally, the compound's stability under various physiological conditions makes it a suitable candidate for further development into a drug candidate.

Advances in computational chemistry have enabled researchers to predict the binding modes of this compound with target proteins with high accuracy. Molecular docking studies have revealed that the imino nitrogen and carbonyl oxygen atoms of the imidazolidinone ring interact favorably with acidic residues on the enzyme surface, while the thiolan sulfur engages in hydrogen bonding with polar backbone atoms. These interactions are expected to contribute to strong binding affinities and improved selectivity over off-target enzymes.

The development of novel heterocyclic compounds like 2-3-(4-methylphenyl)-2-oxoimidazolidin-1-yl-N-(2-oxothiolan-3-y l)acetamide is often accompanied by synthetic challenges due to their complex structural motifs. However, recent innovations in synthetic methodologies have made it possible to construct these molecules efficiently and with high purity. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been instrumental in achieving these synthetic milestones.

Future directions in research on this compound include exploring its potential as an anti-inflammatory agent through clinical trials. Initial preclinical studies have shown encouraging results, particularly in models of acute inflammation where it demonstrated comparable efficacy to existing therapeutics but with improved tolerability. Further investigation into its mechanism of action will be essential to understand how it modulates inflammatory pathways at a molecular level.

The versatility of this compound's structure also opens up possibilities for designing analogs with enhanced properties. By modifying substituents on the imidazolidinone ring or introducing additional functional groups, researchers can fine-tune its biological activity and pharmacokinetic profile. Such modifications could lead to new drug candidates with improved efficacy, reduced side effects, or extended half-lives.

In conclusion, the compound identified by CAS number 1323568-50-8 and named 2 - 3 - ( 4 - methylphenyl ) - 2 - oxoimidazolidin - 1 - yl - N - ( 2 - oxothiolan - 3 - y l ) acetamide represents a significant contribution to pharmaceutical chemistry. Its unique structural features, combined with promising biological activities, make it a valuable scaffold for developing novel therapeutic agents. Continued research into this compound is likely to yield important insights into disease mechanisms and lead to innovative treatments for various medical conditions.